Cas no 143995-99-7 (Propanoic acid, 3,3-dimethoxy-, butyl ester)

Propanoic acid, 3,3-dimethoxy-, butyl ester structure
143995-99-7 structure
Product Name:Propanoic acid, 3,3-dimethoxy-, butyl ester
CAS No:143995-99-7
MF:C9H18O4
MW:190.236823558807
CID:2776991
PubChem ID:10877937
Update Time:2025-04-21

Propanoic acid, 3,3-dimethoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID50446797
    • Propanoic acid, 3,3-dimethoxy-, butyl ester
    • butyl 3,3-dimethoxypropionate
    • SCHEMBL1879588
    • 143995-99-7
    • JPWUJXGVNNBDFK-UHFFFAOYSA-N
    • Inchi: 1S/C9H18O4/c1-4-5-6-13-8(10)7-9(11-2)12-3/h9H,4-7H2,1-3H3
    • InChI Key: JPWUJXGVNNBDFK-UHFFFAOYSA-N
    • SMILES: O(C(CC(OC)OC)=O)CCCC

Computed Properties

  • Exact Mass: 190.12050905Da
  • Monoisotopic Mass: 190.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.8Ų
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